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Compound of Interest

Compound Name:
Methyl 3-chloropropanimidate

hydrochloride

Cat. No.: B1297176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 3-chloropropanimidate
hydrochloride (CAS No. 77570-15-1) was found in the available resources. The following

information is compiled from the safety data of structurally related compounds and general

laboratory safety protocols. It is imperative to treat Methyl 3-chloropropanimidate
hydrochloride as a potentially hazardous substance and to handle it with the utmost care in a

controlled laboratory environment.

Introduction
Methyl 3-chloropropanimidate hydrochloride is a chemical intermediate that may be used in

various synthetic applications in research and drug development. Due to the presence of a

reactive chloropropyl group and an imidate functionality, this compound is expected to be

reactive and requires careful handling to ensure the safety of laboratory personnel and the

integrity of experimental results. These notes provide a detailed protocol for the safe handling,

storage, and disposal of this compound.

Physicochemical and Hazard Data
Quantitative data for Methyl 3-chloropropanimidate hydrochloride is not readily available.

The following table summarizes data for related compounds to provide an estimation of its

properties and potential hazards.
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Property
Methyl 2-amino-3-
chloropropanoate
hydrochloride

Methyl 3-
chloropropionate

3-
Dimethylaminopro
pyl chloride
hydrochloride

Molecular Formula C₄H₉Cl₂NO₂[1] C₄H₇ClO₂[2] C₅H₁₃Cl₂N

Molecular Weight 174.02 g/mol [1] 122.55 g/mol [2] 158.07 g/mol [3]

Hazard Statements

H315: Causes skin

irritation[1] H319:

Causes serious eye

irritation[1] H335: May

cause respiratory

irritation[1]

H226: Flammable

liquid and vapor[2]

H315: Causes skin

irritation[2] H318:

Causes serious eye

damage[2] H335: May

cause respiratory

irritation[2]

H302: Harmful if

swallowed[3] H315:

Causes skin

irritation[3] H319:

Causes serious eye

irritation[3] H335: May

cause respiratory

irritation[3]

Storage

Store in a well-

ventilated place. Keep

container tightly

closed.[4]

Store in a well-

ventilated place. Keep

cool.[5]

Store in a cool, dry,

and well-ventilated

place.[6]

Safe Handling and Personal Protective Equipment
(PPE)
A risk assessment should be performed before handling Methyl 3-chloropropanimidate
hydrochloride. The following are general safe handling procedures.

Engineering Controls
Fume Hood: Always handle the compound inside a certified chemical fume hood to avoid

inhalation of dust or vapors.

Ventilation: Ensure adequate general laboratory ventilation.[6]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[7]
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Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for

any signs of degradation before use.[3][6]

Lab Coat: A flame-retardant lab coat should be worn at all times.

Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator with an appropriate cartridge should be used.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.echemi.com/sds/3-dimethylaminopropylchloridehydrochloride-pid_Seven8696.html
https://www.cdhfinechemical.com/images/product/msds/37_1844765036_3-DIMETHYLAMINOPROPYLCHLORIDEHYDROCHLORIDE-CASNO-5407-04-5-MSDS.pdf
https://www.echemi.com/sds/3-dimethylaminopropylchloridehydrochloride-pid_Seven8696.html
https://www.echemi.com/sds/3-dimethylaminopropylchloridehydrochloride-pid_Seven8696.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Protocol

Start: Prepare to Handle Chemical

Wear Appropriate PPE:
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Work in a Certified
Chemical Fume Hood

Handle Chemical
According to Protocol

Decontaminate Gloves
Before Removal

Remove PPE in Correct Order:
1. Gloves

2. Face Shield/Goggles
3. Lab Coat

Wash Hands Thoroughly
with Soap and Water

End: Handling Complete

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment.
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Experimental Protocols
Preparation of a Stock Solution

Preparation: Before starting, ensure all necessary PPE is worn and work is conducted in a

chemical fume hood.

Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount

of Methyl 3-chloropropanimidate hydrochloride directly into the vial. Avoid creating dust.

Dissolution: Add the appropriate solvent to the vial in a dropwise manner while gently

swirling to dissolve the compound. If necessary, sonication may be used to aid dissolution.

Storage: Once dissolved, cap the vial tightly, label it clearly with the compound name,

concentration, solvent, and date of preparation. Store the stock solution under appropriate

conditions, likely refrigerated or frozen, and protected from light and moisture.

Storage and Stability
Storage Conditions: Based on information for similar compounds, Methyl 3-
chloropropanimidate hydrochloride should be stored in a tightly sealed container in a

cool, dry, and well-ventilated area.[5][6] A recommended storage temperature is in a freezer

at or below -20°C in an inert atmosphere.

Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and alkaline

materials.[4]

Spill and Leak Procedures
Evacuation: In case of a significant spill, evacuate the area immediately.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, use an absorbent material (e.g., vermiculite, sand) to contain

the spill. Do not use combustible materials like paper towels.

Cleanup: Carefully sweep or scoop up the absorbed material into a labeled, sealable waste

container.[4] Clean the spill area with a suitable solvent, followed by soap and water.
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PPE: Wear appropriate PPE during the entire cleanup process.

Reporting: Report the spill to the laboratory supervisor or safety officer.

Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Appropriate PPE for Cleanup

Contain Spill with
Inert Absorbent Material

Collect and Place in
Sealed Waste Container

Decontaminate Spill Area

Dispose of Waste According
to Institutional Procedures

Spill Response Complete
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Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

Waste Disposal
Waste Collection: All waste containing Methyl 3-chloropropanimidate hydrochloride
should be collected in a designated, labeled, and sealed hazardous waste container.

Disposal Method: Dispose of the chemical waste through a licensed waste disposal

company.[4] One suggested method is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[8] Do not

dispose of it down the drain or in the regular trash.[8]

First-Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical

attention if irritation persists.[4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[4]

Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Toxicological Information
There is no specific toxicological data available for Methyl 3-chloropropanimidate
hydrochloride. Based on related compounds, it is presumed to be harmful if swallowed and

may cause skin, eye, and respiratory irritation.[1][2][3] Long-term exposure effects are

unknown. All handling should be based on the assumption that the compound is toxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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